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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B15593284

Despite a comprehensive search of available scientific literature, detailed information regarding
the specific biosynthetic pathway of Stachartin C in fungi remains elusive. As of late 2025,
dedicated research outlining the enzymatic steps, genetic clusters, and regulatory mechanisms
for Stachartin C synthesis has not been published.

While the direct pathway for Stachartin C is not documented, the producing organism, fungi of
the genus Stachybotrys, are well-known for their complex secondary metabolism. It is highly
probable that Stachartin C belongs to the phenylspirodrimane class of meroterpenoids, a
significant group of compounds produced by Stachybotrys species. A related compound,
Stachartin E, has been identified as a phenylspirodrimane from this genus.

Stachybotrys chartarum, often referred to as "black mold," is a rich source of diverse secondary
metabolites.[1] These compounds are broadly categorized into two main groups: the highly
toxic macrocyclic trichothecenes and the structurally complex phenylspirodrimanes.[2][3] The
biosynthesis of satratoxins, a prominent class of trichothecenes in S. chartarum, has been
investigated, revealing the involvement of multiple gene clusters (SC1, SC2, and SC3) that
encode for polyketide synthases (PKSs), acetyltransferases, and other modifying enzymes.[4]

It is hypothesized that the biosynthesis of phenylspirodrimanes like the Stachartins would
involve a polyketide synthase pathway for the aromatic portion of the molecule and a separate
pathway, likely the mevalonate pathway, for the terpenoid-derived drimane core. These two
components would then be coupled and further modified by a series of tailoring enzymes to
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generate the final complex structure. However, without specific genetic and biochemical studies
on Stachartin C, this remains a speculative model.

The production of secondary metabolites in S. chartarum is heavily influenced by
environmental conditions, including the culture medium.[5][6] Studies have shown that the yield
of various toxins can be significantly altered by the choice of nitrogen and carbon sources,
suggesting complex regulatory networks controlling the expression of biosynthetic gene
clusters.[2][7]

Conclusion

The biosynthesis of Stachartin C represents a knowledge gap in the field of fungal natural
product chemistry. While the general machinery for producing complex polyketides and
terpenoids exists in Stachybotrys, the specific enzymes and genes responsible for Stachartin
C have not been identified. Future research involving genome mining of Stachybotrys species,
targeted gene knockout experiments, and heterologous expression of candidate biosynthetic
genes will be necessary to elucidate the precise molecular steps leading to the formation of this
and other Stachartin compounds. Such studies would not only be of fundamental scientific
interest but could also open avenues for the biotechnological production of these potentially
bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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